Cas no 2624122-47-8 (1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea)

• Product Name: 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea
• CAS No: 2624122-47-8
• MF: C₂₃H₂₇FN₄O₂
• MW: 410.484488725662
• CID: 6308427
• PubChem ID: 165905400
• Update Time: 2025-06-08

1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea
• EN300-27753905
• 2624122-47-8

• Inchi： 1S/C23H27FN4O2/c1-4-10-15(5-2)25-23(30)27-21-22(29)28(3)19-14-9-7-12-17(19)20(26-21)16-11-6-8-13-18(16)24/h6-9,11-15,21H,4-5,10H2,1-3H3,(H2,25,27,30)
• InChI Key： VHXRJYMQLFSAER-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(N=1)NC(NC(CC)CCC)=O)=O

Computed Properties

• Exact Mass: 410.21180428g/mol
• Monoisotopic Mass: 410.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea

Comprehensive Analysis of 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea (CAS No. 2624122-47-8)

The compound 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea (CAS No. 2624122-47-8) represents a sophisticated benzodiazepine derivative with a unique urea linkage. Its structural complexity and pharmacological potential have garnered significant attention in medicinal chemistry and drug discovery. The presence of a 2-fluorophenyl moiety and a hexan-3-yl chain introduces distinct physicochemical properties, making it a subject of interest for researchers exploring central nervous system (CNS) therapeutics and enzyme modulation.

Recent trends in pharmaceutical research highlight a growing demand for targeted small-molecule inhibitors and allosteric modulators. This compound's 1,4-benzodiazepine core aligns with these trends, as it shares structural similarities with clinically validated scaffolds known for their GABA receptor interactions. The incorporation of a fluorine atom enhances metabolic stability—a key consideration in modern drug design optimization—while the urea functional group may facilitate hydrogen bonding with biological targets, a feature frequently explored in kinase inhibitor development.

From a synthetic chemistry perspective, the CAS No. 2624122-47-8 compound poses intriguing challenges. The stereocenter at the dihydro-1H-1,4-benzodiazepin-3-yl position raises questions about enantioselective synthesis, a hot topic in asymmetric catalysis research. Analytical techniques like chiral HPLC and X-ray crystallography are often employed to characterize such molecules, reflecting the compound's relevance to pharmaceutical quality control discussions.

The hexan-3-yl side chain introduces lipophilicity, a property increasingly scrutinized in blood-brain barrier penetration studies. This characteristic makes the compound particularly interesting for researchers investigating neurodegenerative disease targets, where balanced logP values are crucial. Computational chemists frequently search for such structural features when building QSAR models or molecular docking simulations—areas experiencing rapid growth due to AI-driven drug discovery advancements.

Stability studies of 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea often focus on its lactam ring system, which may undergo hydrolysis under certain conditions. Such investigations are critical for formulation scientists working on oral bioavailability enhancement—a persistent challenge in pharmacokinetic optimization. The compound's methyl group at the 1-position also warrants attention, as it may influence cytochrome P450 metabolism, a frequent search topic among ADME researchers.

Patent literature reveals growing interest in similar benzodiazepine-urea hybrids, particularly for protein-protein interaction inhibition. This aligns with the pharmaceutical industry's shift toward undruggable targets, where traditional small molecules often fail. The fluorophenyl substitution pattern in this compound mirrors strategies used in PET tracer development, suggesting potential applications in molecular imaging—an area experiencing exponential growth due to precision medicine demands.

Environmental fate studies of such compounds have gained prominence with increasing green chemistry regulations. The fluorine atom in 2624122-47-8 raises questions about persistence in ecosystems, making it relevant to pharmaceutical pollution discussions. Researchers are actively developing biodegradation assays for such structurally complex molecules, reflecting broader concerns about sustainable drug development.

In conclusion, 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(hexan-3-yl)urea exemplifies the convergence of multiple contemporary research themes: from fragment-based drug design to metabolic stability enhancement. Its structural features address frequent queries in medicinal chemistry forums regarding scaffold hybridization and property-based design. As the pharmaceutical landscape evolves toward personalized therapeutics, such multifunctional compounds will likely remain at the forefront of innovative drug discovery efforts.